Cas no 895649-70-4 (3-(benzenesulfonyl)-6-ethyl-N-(4-methoxyphenyl)methylquinolin-4-amine)

• Product Name: 3-(benzenesulfonyl)-6-ethyl-N-(4-methoxyphenyl)methylquinolin-4-amine
• CAS No: 895649-70-4
• MF: C₂₅H₂₄N₂O₃S
• MW: 432.534665107727
• CID: 5957359
• PubChem ID: 18560310
• Update Time: 2025-10-30

3-(benzenesulfonyl)-6-ethyl-N-(4-methoxyphenyl)methylquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-6-ethyl-N-(4-methoxyphenyl)methylquinolin-4-amine
• 3-(benzenesulfonyl)-6-ethyl-N-[(4-methoxyphenyl)methyl]quinolin-4-amine
• 6-ethyl-N-(4-methoxybenzyl)-3-(phenylsulfonyl)quinolin-4-amine
• AKOS001858610
• 895649-70-4
• F1609-0510

• Inchi： 1S/C25H24N2O3S/c1-3-18-11-14-23-22(15-18)25(27-16-19-9-12-20(30-2)13-10-19)24(17-26-23)31(28,29)21-7-5-4-6-8-21/h4-15,17H,3,16H2,1-2H3,(H,26,27)
• InChI Key： ORUSJUBCNPZQNM-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(CC)=CC=2)C(NCC2=CC=C(OC)C=C2)=C(S(C2=CC=CC=C2)(=O)=O)C=1

Computed Properties

• Exact Mass: 432.15076381g/mol
• Monoisotopic Mass: 432.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 76.7Ų

Additional information on 3-(benzenesulfonyl)-6-ethyl-N-(4-methoxyphenyl)methylquinolin-4-amine

3-(Benzenesulfonyl)-6-Ethyl-N-(4-Methoxyphenyl)Methylquinolin-4-Amine: An Overview of a Promising Compound in Pharmaceutical Research

3-(Benzenesulfonyl)-6-ethyl-N-(4-methoxyphenyl)methylquinolin-4-amine (CAS No. 895649-70-4) is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of quinolines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of 3-(benzenesulfonyl)-6-ethyl-N-(4-methoxyphenyl)methylquinolin-4-amine is characterized by a quinoline core substituted with a benzenesulfonyl group at the 3-position, an ethyl group at the 6-position, and an N-(4-methoxyphenyl)methyl group at the 4-position. The presence of these functional groups imparts specific physicochemical properties that contribute to its biological activity. The benzenesulfonyl group is known for its electron-withdrawing effect, which can influence the compound's reactivity and stability. The ethyl group adds hydrophobicity, while the N-(4-methoxyphenyl)methyl group enhances lipophilicity and can facilitate cellular uptake.

The synthesis of 3-(benzenesulfonyl)-6-ethyl-N-(4-methoxyphenyl)methylquinolin-4-amine typically involves multi-step reactions. One common approach is to start with a substituted quinoline derivative and sequentially introduce the desired functional groups through various chemical transformations. For instance, the benzenesulfonyl group can be introduced via a sulfonylation reaction using benzenesulfonyl chloride in the presence of a base such as triethylamine. The ethyl group can be added through an alkylation step using an appropriate alkyl halide. Finally, the N-(4-methoxyphenyl)methyl group can be introduced through a reductive amination reaction using 4-methoxybenzaldehyde and a suitable reducing agent like sodium borohydride.

Recent studies have highlighted the potential therapeutic applications of 3-(benzenesulfonyl)-6-ethyl-N-(4-methoxyphenyl)methylquinolin-4-amine. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages stimulated by lipopolysaccharide (LPS). This suggests that it may have potential as an anti-inflammatory agent for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(benzenesulfonyl)-6-ethyl-N-(4-methoxyphenyl)methylquinolin-4-amine has also been investigated for its antiviral activity. Research has demonstrated that this compound can inhibit the replication of several viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry into host cells and inhibition of viral protein synthesis. These findings open up possibilities for its use in antiviral therapies.

The anticancer potential of 3-(benzenesulfonyl)-6-ethyl-N-(4-methoxyphenyl)methylquinolin-4-amine has also been explored. Studies have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer. The compound appears to exert its anticancer effects through multiple mechanisms, such as inducing DNA damage, disrupting cell cycle progression, and inhibiting angiogenesis. These properties make it a promising candidate for further development as an anticancer agent.

Beyond its direct biological activities, 3-(benzenesulfonyl)-6-ethyl-N-(4-methoxyphenyl)methylquinolin-4-amine has also been studied for its ability to modulate signaling pathways involved in disease processes. For example, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammation and cancer. By targeting NF-κB signaling, this compound may offer additional therapeutic benefits in treating diseases characterized by chronic inflammation or uncontrolled cell proliferation.

In conclusion, 3-(benzenesulfonyl)-6-ethyl-N-(4-methoxyphenyl)methylquinolin-4-amine (CAS No. 895649-70-4) is a multifaceted compound with promising therapeutic potential in various areas of medicine. Its unique chemical structure endows it with diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in drug development. As more studies are conducted, this compound may emerge as a valuable tool in the fight against inflammatory diseases, viral infections, and cancer.